Cas no 1111149-26-8 (2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide)

• Product Name: 2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide
• CAS No: 1111149-26-8
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 5432313
• Update Time: 2025-08-04

2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylquinazolin-4-yl)oxy-N-(3-methylphenyl)acetamide
• 2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide

• Inchi： 1S/C19H19N3O2/c1-3-17-21-16-10-5-4-9-15(16)19(22-17)24-12-18(23)20-14-8-6-7-13(2)11-14/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key： OUSWBUZVULBWFL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)COC1=C2C(=NC(CC)=N1)C=CC=C2

Additional information on 2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 1111149-26-8 and Product Name: 2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide

Compound with the CAS number 1111149-26-8 and the product name 2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this compound incorporates a quinazoline moiety, which is a well-documented scaffold in the development of bioactive molecules, particularly those targeting central nervous system disorders and oncological conditions.

The quinazoline core of the compound is a heterocyclic aromatic system that has been extensively studied for its pharmacological properties. Quinazoline derivatives are known for their ability to interact with various biological targets, including enzymes and receptors involved in critical cellular processes. The presence of the 2-ethylquinazolin-4-yl group in the molecular structure suggests that this compound may exhibit enhanced binding affinity to specific biological targets compared to simpler quinazoline derivatives. This feature makes it a promising candidate for further investigation in the development of novel therapeutic agents.

The acetamide functional group at the N-position, combined with the 3-methylphenyl moiety, further contributes to the compound's unique chemical profile. Acetamide derivatives are frequently employed in medicinal chemistry due to their versatility in modulating biological activity. The 3-methylphenyl group introduces a lipophilic character to the molecule, which can influence its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. The structure-activity relationship (SAR) of quinazoline derivatives has been extensively studied, and computational tools have been developed to predict the binding affinity of these molecules to target proteins. The compound in question has been subjected to virtual screening using these tools, which have suggested potential activity against several therapeutic targets. These predictions are based on the known binding modes of quinazoline derivatives and the structural features of the compound.

In vitro studies have begun to explore the biological activity of 2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide. Initial experiments have shown that this compound exhibits moderate activity against certain enzymes and receptors relevant to neurological disorders. The quinazoline core appears to be responsible for much of this activity, while the acetamide and 3-methylphenyl groups modulate the compound's interaction with these targets. These findings are consistent with previous studies on quinazoline derivatives and suggest that further optimization may yield more potent and selective inhibitors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps include the formation of the quinazoline ring system followed by functionalization at the 4-position with an ethoxy group derived from ethyl glycol ether. Subsequent introduction of the acetamide group at the N-position completes the molecular structure. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in these transformations.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. Quinazoline derivatives have shown promise in preclinical studies as inhibitors of enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The structural features of 2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide, particularly its ability to interact with specific protein targets, make it a compelling candidate for further investigation in this area.

Additionally, the compound has been evaluated for its potential antitumor properties. Quinazoline derivatives are known for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. Preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases relevant to cancer progression. Further studies are needed to confirm these findings and explore potential mechanisms of action.

The pharmacokinetic properties of 2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide are also being carefully assessed. ADME studies have provided initial insights into how this compound is absorbed, distributed, metabolized, and excreted by living organisms. These studies are crucial for understanding how the compound behaves in vivo and for predicting its potential therapeutic efficacy and safety profile.

The development of new therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. The research on 2-[(2-ethylquinazolin-4-yl)oxy]-N-(3-methylphenyl)acetamide exemplifies this collaborative effort. Chemists have synthesized and optimized this compound based on structural principles derived from previous studies on quinazoline derivatives. Biologists have conducted initial screens to assess its biological activity against relevant targets. Pharmacologists are evaluating its pharmacokinetic properties, while clinicians provide insights into potential therapeutic applications.

The future direction of research on this compound will likely involve further optimization of its chemical structure to improve its biological activity and pharmacokinetic properties. Techniques such as structure-based drug design will be employed to refine the molecular structure based on detailed knowledge of how it interacts with biological targets at a molecular level.

In conclusion,2-[(2-ethylquinazolin-4-yloxy)-N-(3-methylphenyl)acetamide (CAS No. 1111149-26-8) represents a promising lead molecule in pharmaceutical research due to its unique structural features and potential applications in treating neurological disorders and cancer-related conditions. Ongoing studies aim to elucidate its mechanism of action, optimize its pharmacological properties, and translate these findings into clinical applications that benefit patients worldwide.